Cas no 6036-86-8 (d-threo-dihydrosphingosine)

• Product Name: d-threo-dihydrosphingosine
• CAS No: 6036-86-8
• MF: C₁₈H₃₉NO₂
• MW: 301.507766008377
• CID: 951762
• PubChem ID: 5746414
• Update Time: 2025-06-08

d-threo-dihydrosphingosine Chemical and Physical Properties

Names and Identifiers

• d-threo-dihydrosphingosine
• D-(+)-erythro-dihydrosphingosine
• dihydrosphingosine
• erothry-sphinganine
• L-threo-dihydrospingosine
• L-THREO-SPHINGANINE, C18 CHAIN
• SAFINGOL
• Sphinganine
• DL-erythro-1,3-Dihydroxy-2-aminooct adecane
• HSCI1_000011
• AKOS024458630
• 3102-56-5
• (2R,3R)-2-aminooctadecane-1,3-diol
• HB0247
• 6036-86-8
• DL-threo-Dihydrosphingosine
• d-threo-dihydro-sphingosine
• HY-W127527
• D-threo Sphinganine (d18:0)
• CS-0185754
• 1,3-Octadecanediol, 2-amino-, (2R,3R)-rel-
• J-009299
• DL-threo dihydrosphingosine
• 73938-69-9
• SCHEMBL3509781
• 2304-75-8
• (2R,3S)-rel-2-amino-1,3-octadecanediol; (+/-)-erythro-2-amino-1,3-octadecanediol; dl-erythro-Dihydrosphingosine; erythro-C18-Sphinganine; erythro-DL-Sphinganine

• Inchi： 1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18-/m1/s1
• InChI Key： OTKJDMGTUTTYMP-QZTJIDSGSA-N
• SMILES： O[C@@H]([C@@H](CO)N)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 301.298079487g/mol
• Monoisotopic Mass: 301.298079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5Ų

d-threo-dihydrosphingosine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols

Additional information on d-threo-dihydrosphingosine

D-Threo-Dihydrosphingosine: A Comprehensive Overview

Sphingolipids are a class of lipids that play a critical role in cellular membranes and signaling processes. Among these, d-threo-dihydrosphingosine (CAS No. 6036-86-8) is a particularly interesting compound due to its unique structure and biological functions. This article delves into the properties, applications, and latest research findings related to d-threo-dihydrosphingosine, providing a detailed and up-to-date analysis.

D-Threo-Dihydrosphingosine is a dihydro derivative of sphingosine, a long-chain base that forms the backbone of sphingolipids. Its structure consists of a hydroxyl group at the C3 position and a double bond between C4 and C5, which distinguishes it from other sphingolipid precursors. The compound is synthesized through the action of specific enzymes, including serine palmitoyltransferase (SPT), which catalyzes the formation of ceramide, the precursor to sphingolipids.

Recent studies have highlighted the role of d-threo-dihydrosphingosine in cellular signaling pathways. For instance, research has shown that this compound can modulate the activity of sphingosine kinase (SK), an enzyme that converts sphingosine into sphingosine-1-phosphate (S1P). S1P is a bioactive lipid mediator involved in various physiological processes, including cell proliferation, survival, and migration. By influencing SK activity, d-threo-dihydrosphingosine may play a role in regulating these processes under physiological and pathological conditions.

In addition to its enzymatic roles, d-threo-dihydrosphingosine has been implicated in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Emerging evidence suggests that alterations in sphingolipid metabolism are associated with the pathogenesis of these disorders. For example, studies have shown that levels of d-threo-dihydrosphingosine are altered in the brains of AD patients, potentially reflecting dysregulation in sphingolipid biosynthesis or degradation pathways. These findings underscore the potential importance of d-threo-dihydrosphingosine as a biomarker or therapeutic target in neurodegenerative diseases.

The compound has also been explored for its potential in cancer biology. Sphingolipids are known to influence cancer cell behavior, including proliferation, apoptosis, and metastasis. Research has demonstrated that modulation of d-threo-dihydrosphingosine levels can impact these processes in various cancer models. For instance, studies have shown that increasing d-threo-dihydrosphingosine levels can sensitize cancer cells to chemotherapy-induced apoptosis by modulating mitochondrial function and reactive oxygen species (ROS) production.

Furthermore, d-threo-dihydrosphingosine has been investigated for its role in skin health and wound healing. Sphingolipids are abundant in the skin's stratum corneum and play a crucial role in maintaining epidermal barrier function. Preclinical studies have demonstrated that topical application of d-threo-dihydrosphingosine can enhance skin hydration and barrier repair in models of dry skin and atopic dermatitis. These findings suggest potential applications for d-threo-dihydrosphingosine in cosmetic and dermatological products.

Recent advances in analytical techniques have also facilitated the study of d-threo-dihydrosphingosine metabolism. Mass spectrometry-based approaches have enabled precise quantification of this compound in biological samples, providing new insights into its tissue-specific distribution and regulation. For example, studies have revealed that d-threo-dihydrosphingosine levels are enriched in certain organs, such as the liver and brain, suggesting organ-specific roles for this compound.

In summary, d-threo-dihydrosphingosine (CAS No. 6036-86-8) is a versatile sphingolipid precursor with diverse biological functions. From its role in cellular signaling to its implications in neurodegenerative diseases, cancer biology, and skin health, this compound continues to be an area of active research. As our understanding of sphingolipid metabolism deepens, so too does the potential for leveraging d-threo-dihydrosphingosine for therapeutic and cosmetic applications.